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Compound of Interest

Compound Name: 2-Mercaptothiazoline

Cat. No.: B133348

An In-depth Technical Guide to 2-Mercaptothiazoline (CAS 96-53-7)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Mercaptothiazoline (CAS 96-53-
7), a versatile heterocyclic compound. It details its chemical and physical properties,
spectroscopic data, applications, relevant experimental protocols, and known biological
activities. All quantitative data is summarized in structured tables for ease of reference, and key
processes are visualized using diagrams.

Core Properties and Identifiers

2-Mercaptothiazoline, also known as 2-Thiazoline-2-thiol, is a crystalline solid at room
temperature.[1] It exists in a tautomeric equilibrium between the thione and thiol forms, a
crucial aspect of its reactivity.[2]

Chemical and Physical Properties

The key physical and chemical properties of 2-Mercaptothiazoline are summarized in the
table below. It is generally stable under normal conditions but should be stored away from
strong oxidizing agents and bases.[3]
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Property Value Citations
White to beige/yellowish fine
Appearance ] [31[4][5][6]
crystalline powder or needles.
Pungent, sulfurous/mercaptan-
Odor ) [11[3]
like.
Melting Point 100 - 107 °C [4151617]
Boiling Point 188.9 °C at 760 mmHg [6]1[8]
Density ~1.38 g/cm3 [6]
- Soluble in hot water; slightly
Water Solubility _ [31[81[°1
soluble in cold water.
) - Soluble in ethanol, acetone,
Organic Solvent Solubility [319]
chloroform, and methanol.
pKa 13.01 + 0.20 (Predicted) [3]
pH 6-7 (10g/1, H20, 20°C) [3][10]

Chemical Identifiers
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Identifier Value Citations

CAS Number 96-53-7 [51[71[10]

Molecular Formula CsHsNS:2 [5][11]

Molecular Weight 119.21 g/mol [10][11]

IUPAC Name 1,3-thiazolidine-2-thione [11][12]

s 2-Thiazoline-2-thiol, 2- BB

nonyms
ynony Thiothiazolidone

INChl=1S/C3H5NS2/c5-3-4-1-

InChl [4][11]
2-6-3/h1-2H2,(H,4,5)
WGJICBBASTRWVJL-

InChIKey [4][11]
UHFFFAOYSA-N

SMILES C1CSC(=S)N1 [4][11]

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of 2-

Mercaptothiazoline. Representative data are provided below.
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Spectrum Type Key Data /| Observations Citations

(90 MHz, CDCIs): Signals
corresponding to two

1H NMR [1114]
methylene (-CHz-) groups are

expected.

(CDClIs): Signals expected for
two methylene carbons and

13C NMR _ [11[5]
one thiocarbonyl (C=S) carbon

(~200 ppm).

(KBr Disc): Characteristic
peaks for N-H stretching, C-H

IR : . [11[°]
stretching, and C=S (thione)

stretching are observed.

(Electron lonization): Molecular
Mass Spec ) [11][13]
ion peak (M+) at m/z = 119.

Applications

2-Mercaptothiazoline is a versatile intermediate and additive used across various industries
due to its unique chemical functionalities.[5] Its applications range from industrial processes
like electroplating and corrosion inhibition to the synthesis of high-value pharmaceutical and
agricultural chemicals.[3][6][14]
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Figure 1: Key application areas of 2-Mercaptothiazoline.
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Experimental Protocols
Synthesis Protocol (from Ethanolamine)

This protocol is based on the reaction of ethanolamine with excess carbon disulfide in a closed

vessel under pressure, which has been shown to produce high yields.[15]

Materials:

Ethanolamine (1.0 mole)

Carbon disulfide (CS2) (2.0 - 2.5 moles)
Pressure vessel or autoclave

Sodium hydroxide (NaOH) solution (e.g., 5 M)

Hydrochloric acid (HCI) solution (e.g., 5 M)

Procedure:

Reaction Setup: Carefully charge the pressure vessel with ethanolamine (1.0 mole) and
carbon disulfide (2.0 moles). Caution: This reaction is exothermic and generates pressure.
CS: is highly flammable and toxic. Work in a well-ventilated fume hood.

Heating: Seal the vessel and heat the mixture to 100 °C for 6 hours. The pressure will

naturally increase.

Cooling & Isolation: After the reaction period, cool the vessel to room temperature before
carefully venting and opening.

Purification (Acid-Base Extraction): a. Transfer the crude product mixture to a large beaker.
b. Slowly add 5 M NaOH solution with stirring until the solid product is completely dissolved,
forming the sodium salt. c. Filter the solution to remove any insoluble impurities. d. Cool the
filtrate in an ice bath and slowly add 5 M HCI with constant stirring to re-precipitate the 2-
Mercaptothiazoline. e. Continue adding acid until the solution is acidic to litmus paper.
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o Final Product: Collect the white precipitate by filtration, wash thoroughly with cold water, and
dry under vacuum. Ayield of approximately 95% can be expected.[15]

Purification Protocol (Recrystallization)

This protocol is for purifying crude 2-Mercaptothiazoline.

Materials:

Crude 2-Mercaptothiazoline

Deionized water

Heating mantle and magnetic stirrer

Filtration apparatus (Buchner funnel)
Procedure:

o Dissolution: In a flask, add the crude 2-Mercaptothiazoline to a minimal amount of hot
deionized water and heat with stirring until it fully dissolves.

o Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove
them.

o Crystallization: Allow the clear solution to cool slowly to room temperature, then place it in an
ice bath to maximize crystal formation. Needle-like crystals should form.

« |solation: Collect the purified crystals by vacuum filtration, wash with a small amount of ice-
cold water, and dry under vacuum.
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Figure 2: Workflow for the synthesis and purification of 2-Mercaptothiazoline.
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Analytical Protocol (Representative HPLC Method)

While specific methods for 2-Mercaptothiazoline are not widely published, a standard reverse-
phase HPLC method can be adapted for its analysis based on protocols for similar compounds.
[31[16][17]

Instrumentation & Columns:

o HPLC system with UV detector

e C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pm particle size)
Mobile Phase:

e |socratic elution with a mixture of Acetonitrile and Water (e.g., 50:50 v/v). For MS
compatibility, replace any non-volatile acid with 0.1% formic acid.

e Flow rate: 1.0 mL/min
Detection:

e UV detection at 240 nm.
Procedure:

o Standard Preparation: Prepare a stock solution of 2-Mercaptothiazoline (1 mg/mL) in
acetonitrile. Create a series of dilutions for the calibration curve.

o Sample Preparation: Dissolve the sample in the mobile phase, filter through a 0.45 um
syringe filter.

e Analysis: Inject 10-20 pL of the standard and sample solutions. Quantify the amount of 2-
Mercaptothiazoline by comparing the peak area to the calibration curve.

Biological Activity & Mechanism of Action

2-Mercaptothiazoline and its derivatives exhibit notable biological activities, making them of
interest to drug development professionals.
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Antithyroid Activity

2-Mercaptothiazoline is classified as an antithyroid agent, known to reduce thyroid hormone
levels.[4][18] Like other thionamide drugs, its primary mechanism is believed to be the
inhibition of thyroid peroxidase (TPO).[12] TPO is the key enzyme in the synthesis of thyroid
hormones (T4 and T3). By acting as a competitive substrate for TPO, 2-Mercaptothiazoline
prevents the iodination of tyrosine residues on the thyroglobulin protein, thereby blocking the
production of active thyroid hormones.[12][19]
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Figure 3: Proposed mechanism of antithyroid action via TPO inhibition.

Enzyme Inhibition

Studies have demonstrated that 2-Mercaptothiazoline can directly interact with and inhibit
enzymes. A notable example is its effect on catalase (CAT), a crucial antioxidant enzyme.
Research using spectroscopic techniques showed that it causes fluorescence quenching in
CAT through a static mechanism, indicating the formation of a stable complex.[2] This binding
occurs near the enzyme's active site, leading to a significant reduction in its activity.[2] This
highlights a potential mechanism for its toxicity at a molecular level.

Other Bioactivities

Derivatives and metal complexes of 2-Mercaptothiazoline have shown a range of other
biological effects. For instance, certain thiazoline derivatives exhibit antimicrobial activity, and a
ruthenium(ll) complex containing a 2-mercaptothiazoline ligand was found to induce
apoptosis in melanoma cells, suggesting potential applications in oncology.[20][21]

Safety and Handling

2-Mercaptothiazoline is classified as harmful if swallowed and requires careful handling.[2][3]
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Safety Aspect Information Citations
o LD50 (Oral, Rat): 300 mg/kg.

Acute Toxicity o [1][2][20]

Toxic if swallowed (H301).
o May cause eye, skin, and

Irritation ) S [2][3]
respiratory tract irritation.
Use in a well-ventilated area or

] chemical fume hood. Wear

Handling ] [3]
protective gloves, safety
goggles, and lab coat.
Store in a cool, dry, well-
ventilated area in a tightly

Storage [3][4][6]

closed container. Store below
+30°C.

Incompatibilities

Strong oxidizing agents, strong

bases.

[3]

Decomposition

When heated to
decomposition, it can emit
toxic fumes of nitrogen oxides
(NOXx) and sulfur oxides (SOx).

[3]

First Aid (Eyes)

Flush eyes with plenty of water
for at least 15 minutes. Seek

immediate medical attention.

[2](3]

First Aid (Skin)

Flush skin with plenty of water
for at least 15 minutes while
removing contaminated

clothing.

[3]

First Aid (Ingestion)

Do NOT induce vomiting.
Wash mouth with water and
seek immediate medical

attention.

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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